
Analytical methods for characterizing 4-(3-
Bromophenyl)piperidine hydrochloride

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
4-(3-Bromophenyl)piperidine

hydrochloride

Cat. No.: B1521646 Get Quote
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Bromophenyl)piperidine hydrochloride

Authored by: A Senior Application Scientist
Introduction
4-(3-Bromophenyl)piperidine hydrochloride is a substituted piperidine derivative that serves

as a crucial building block in medicinal chemistry and drug discovery. The piperidine motif is a

prevalent scaffold in numerous pharmaceuticals due to its favorable physicochemical

properties and ability to interact with various biological targets. The presence of a bromophenyl

group offers a site for further chemical modification, making this compound a versatile

intermediate in the synthesis of novel therapeutic agents.

Given its role in pharmaceutical research and development, ensuring the identity, purity, and

stability of 4-(3-Bromophenyl)piperidine hydrochloride is of paramount importance. A multi-

faceted analytical approach is required for its comprehensive characterization. This guide

provides detailed protocols and expert insights into the application of various analytical

techniques for the robust characterization of this compound, ensuring data integrity and

supporting regulatory compliance.
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A foundational step in the analytical characterization of any compound is the compilation of its

fundamental physicochemical properties. These data are essential for method development

and interpretation of analytical results.

Property Value Source

Chemical Formula C₁₁H₁₅BrClN [1][2]

Molecular Weight 276.60 g/mol [1][2][3]

IUPAC Name

4-(3-

bromophenyl)piperidine;hydroc

hloride

[1]

CAS Number 1159825-25-8 [1][2]

Appearance White to off-white solid General knowledge

Storage
Inert atmosphere, room

temperature
[4]

Analytical Workflow for Comprehensive
Characterization
A systematic approach is essential for the complete characterization of 4-(3-
Bromophenyl)piperidine hydrochloride. The following workflow outlines the logical

sequence of analyses to confirm the structure, assess purity, and determine the

physicochemical properties of the compound.
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Structural Elucidation

Purity and Assay

Solid-State Characterization

NMR Spectroscopy
(¹H, ¹³C)

HPLC-UV/CAD

Structure Confirmed

Mass Spectrometry
(ESI-MS) FTIR Spectroscopy

Differential Scanning
Calorimetry (DSC)

Purity Established

Thermogravimetric
Analysis (TGA)

Final

Characterization Complete

Sample of 4-(3-Bromophenyl)piperidine HCl
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TGA Interpretation

DSC Interpretation

TGA Analysis
(Mass vs. Temperature)

Determine Decomposition
Temperature (Td)

Quantify Volatiles
(Water/Solvent)

DSC Analysis
(Heat Flow vs. Temperature)

Determine Melting
Point (Tm)

Identify Polymorphs/
Phase Transitions

Set upper limit
for DSC scan

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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